Cas no 2229463-83-4 (1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid)
1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid
- 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid
- 2229463-83-4
- EN300-1758833
-
- Inchi: 1S/C13H12N2O3/c1-15-7-10(9-3-2-4-14-11(9)15)13(12(17)18)5-8(16)6-13/h2-4,7H,5-6H2,1H3,(H,17,18)
- InChI Key: JUSPFGBZOKXVOX-UHFFFAOYSA-N
- SMILES: O=C1CC(C(=O)O)(C2=CN(C)C3C2=CC=CN=3)C1
Computed Properties
- Exact Mass: 244.08479225g/mol
- Monoisotopic Mass: 244.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 72.2Ų
1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1758833-1g |
1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid |
2229463-83-4 | 1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1758833-5g |
1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid |
2229463-83-4 | 5g |
$3935.0 | 2023-09-20 | ||
| Enamine | EN300-1758833-10g |
1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid |
2229463-83-4 | 10g |
$5837.0 | 2023-09-20 | ||
| Enamine | EN300-1758833-0.05g |
1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid |
2229463-83-4 | 0.05g |
$1140.0 | 2023-09-20 | ||
| Enamine | EN300-1758833-0.1g |
1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid |
2229463-83-4 | 0.1g |
$1195.0 | 2023-09-20 | ||
| Enamine | EN300-1758833-0.25g |
1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid |
2229463-83-4 | 0.25g |
$1249.0 | 2023-09-20 | ||
| Enamine | EN300-1758833-0.5g |
1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid |
2229463-83-4 | 0.5g |
$1302.0 | 2023-09-20 | ||
| Enamine | EN300-1758833-1.0g |
1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid |
2229463-83-4 | 1g |
$1357.0 | 2023-05-23 | ||
| Enamine | EN300-1758833-2.5g |
1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid |
2229463-83-4 | 2.5g |
$2660.0 | 2023-09-20 | ||
| Enamine | EN300-1758833-5.0g |
1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid |
2229463-83-4 | 5g |
$3935.0 | 2023-05-23 |
1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid
Comprehensive Overview of 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229463-83-4)
In the realm of pharmaceutical and organic chemistry, 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229463-83-4) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolopyridine and cyclobutane structural motifs, is gaining attention for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its heterocyclic framework, which is often associated with bioactive properties.
The compound's CAS number 2229463-83-4 serves as a critical identifier in chemical databases, ensuring precise tracking in research and development. Its molecular structure combines a 1-methyl-1H-pyrrolo[2,3-b]pyridine moiety with a 3-oxocyclobutane carboxylic acid group, a combination that may offer synergistic effects in binding to biological targets. This structural duality is a focal point for scientists exploring small-molecule therapeutics and enzyme inhibitors.
Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of compounds like 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid. Machine learning models are increasingly used to predict its physicochemical properties, such as solubility, stability, and bioavailability, which are crucial for preclinical development. These advancements align with the growing demand for targeted therapies and precision medicine.
The synthetic route for this compound often involves multi-step organic reactions, including cyclization and carboxylation processes. Chemists are optimizing these methods to improve yield and purity, addressing challenges like regioselectivity and functional group compatibility. Such efforts are essential for scaling up production in pharmaceutical manufacturing.
In the context of biomedical research, 2229463-83-4 is being investigated for its potential role in modulating protein-protein interactions and signal transduction pathways. Its ketone and carboxylic acid functionalities make it a versatile scaffold for designing proteolysis-targeting chimeras (PROTACs) and other degrader technologies. These applications are particularly relevant in oncology and neurodegenerative disease research.
From a commercial perspective, the compound is available through specialized chemical suppliers and contract research organizations (CROs). Its pricing and availability are influenced by factors like batch size, purity grade, and custom synthesis requirements. Researchers often seek MSDS and analytical data to ensure compliance with laboratory safety standards.
Looking ahead, the future of 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}-3-oxocyclobutane-1-carboxylic acid lies in its integration with high-throughput screening platforms and fragment-based drug design. As the scientific community continues to unravel its structure-activity relationships (SAR), this compound may pave the way for novel therapeutic agents with improved efficacy and selectivity.
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